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Compound of Interest

Compound Name: 2-Bromo-3-nitrotoluene

Cat. No.: B170676 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-3-nitrotoluene (CAS No: 41085-43-2) is a valuable chemical intermediate widely

utilized in the synthesis of a diverse range of organic molecules.[1] Its unique structure,

featuring a toluene backbone substituted with both a bromine atom and a nitro group, provides

multiple reactive sites for further chemical modifications. This makes it a crucial building block

in the development of novel pharmaceuticals and agrochemicals.[1][2] This technical guide

provides a comprehensive overview of commercial suppliers, detailed synthetic protocols, and

potential applications of 2-Bromo-3-nitrotoluene for professionals in research and drug

development.

Commercial Availability
A variety of chemical suppliers offer 2-Bromo-3-nitrotoluene in different purities and

quantities. While pricing for bulk quantities often requires a direct quote, a summary of publicly

available information from prominent suppliers is provided below to aid in procurement

decisions.

Table 1: Commercial Suppliers of 2-Bromo-3-
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Supplier Purity
Available
Quantities

Price (USD)

Chem-Impex ≥ 97% (GC) 1 g $18.53[1]

Bulk Request Quote

Thermo Scientific

Chemicals
98% 5 g Contact for Price[3]

TCI America >98.0% (GC) 1 g, 5 g
$158.44 (1g), $467.87

(5g)[4]

Sigma-Aldrich 99% Discontinued N/A[5]

Santa Cruz

Biotechnology
N/A Contact for Price Contact for Price[6]

BLD Pharm N/A Contact for Price Contact for Price[7]

Acros Organics (via

Fisher Scientific)
98% 1 g, 5 g Contact for Price[8]

ChemicalBook 99%+ KG quantities

$10.00 - $15.00 / KG

(from some suppliers)

[9]

Guidechem 99% 25kg, 100kg, 1000kg Contact for Price[10]

Note: Prices are subject to change and may not include shipping and handling fees. For bulk

orders, it is recommended to contact the suppliers directly for a quote.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Bromo-3-nitrotoluene is presented in

Table 2.

Table 2: Physicochemical Properties of 2-Bromo-3-
nitrotoluene
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Property Value

CAS Number 41085-43-2[1][3][4][6][7][8][9][10]

Molecular Formula C₇H₆BrNO₂[1][3][6]

Molecular Weight 216.03 g/mol [1][6]

Appearance Pale yellow low melting solid or liquid[1][11]

Melting Point 38-41 °C (lit.)[5][9]

Boiling Point 135-136 °C / 8 mmHg (lit.)[5][9]

Density 0.803 g/mL at 25 °C (lit.)[5][9]

Experimental Protocols
Synthesis of 2-Bromo-3-nitrotoluene
A common method for the synthesis of 2-Bromo-3-nitrotoluene involves the diazotization of 2-

methyl-6-nitroaniline followed by a Sandmeyer-type reaction. A detailed experimental protocol

is provided below.[12]

Materials:

2-methyl-6-nitroaniline

48% Hydrobromic acid

Sodium nitrite

Cuprous bromide

Methylene chloride

2 N Sodium hydroxide solution

Saturated sodium chloride solution

Magnesium sulfate
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Decolorizing carbon

Procedure:

Diazotization: A stirred solution of 75.0 grams (0.493 mole) of 2-methyl-6-nitroaniline and 40

ml of aqueous 48% hydrobromic acid in 135 ml of water is cooled to 0° C. A solution of 36.2

grams (0.510 mole) of sodium nitrite in 60 ml of water is added dropwise over a one-hour

period, maintaining the temperature below 10°C.[12][13]

Sandmeyer Reaction: The resulting diazonium salt solution is filtered through glass wool into

a large dropping funnel. This solution is then added dropwise to a stirred solution of 77.8

grams (0.542 mole) of cuprous bromide in 165 ml of aqueous 48% hydrobromic acid at 15°

C.[12]

Reaction Work-up: After the addition is complete, the reaction mixture is stirred at 15° C for a

few minutes, allowed to warm to ambient temperature, and stirred for an additional hour. The

mixture is then heated to 60° C and stirred for two hours.[12]

Purification: The reaction mixture is subjected to steam distillation. The distillate is extracted

with three portions of 150 ml each of methylene chloride. The combined organic extracts are

washed with two portions of 150 ml each of aqueous 2 N sodium hydroxide and five portions

of 200 ml each of a saturated aqueous solution of sodium chloride (until the wash is pH 7).

The organic layer is dried with magnesium sulfate while being slurried with decolorizing

carbon. The mixture is filtered, and the filtrate is concentrated under reduced pressure to

yield 2-bromo-3-nitrotoluene.[12]

Applications in Synthesis
2-Bromo-3-nitrotoluene serves as a versatile intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] The bromine

atom can be displaced through various coupling reactions, while the nitro group can be

reduced to an amine, opening up a wide range of synthetic possibilities.[14]

Logical Workflow for the Application of 2-Bromo-3-
nitrotoluene
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Synthesis of 2-Bromo-3-nitrotoluene

Synthetic Applications

2-Methyl-6-nitroaniline Diazotization
(NaNO₂, HBr)

Sandmeyer Reaction
(CuBr) 2-Bromo-3-nitrotoluene

Coupling Reactions
(e.g., Suzuki, Heck)

Nitro Group Reduction
(e.g., H₂, Pd/C)

Pharmaceuticals

Agrochemicals

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Bromo-3-nitrotoluene and its applications.

Signaling Pathways
While direct involvement of 2-Bromo-3-nitrotoluene in specific signaling pathways is not

extensively documented, its derivatives are of significant interest in drug discovery. For

instance, related bromo-nitro aromatic compounds are used as precursors for the synthesis of

enzyme inhibitors. A notable example is the use of a structurally similar compound, 2-bromo-3-

nitrobenzoic acid, in the synthesis of inhibitors for Poly(ADP-ribose) polymerase (PARP), a key

enzyme in DNA repair.

Hypothetical Signaling Pathway Inhibition
The following diagram illustrates a generalized concept of how a downstream product derived

from 2-Bromo-3-nitrotoluene could potentially inhibit a signaling pathway, drawing an analogy

from the known inhibition of the PARP-1 pathway by similar molecules.
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Caption: Potential inhibition of a DNA repair pathway by a derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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